2-Amino-N-(1H-indol-3-ylmethyl)propanamide

• IUPAC Name: 2-amino-N-(1H-indol-3-ylmethyl)propanamide
• InChI: InChI=1S/C12H15N3O/c1-8(13)12(16)15-7-9-6-14-11-5-3-2-4-10(9)11/h2-6,8,14H,7,13H2,1H3,(H,15,16)
• InChI Key: BHTBDELQFFBPPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CNC2=CC=CC=C21)N
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• CAS RN: 1540851-27-1

Description

“2-Amino-N-(1H-indol-3-ylmethyl)propanamide” is a chemical compound with the empirical formula C11H13N3O. It has a molecular weight of 203.24. The compound is solid in form.

Synthesis Analysis

The synthesis of this compound has been reported in the literature. A series of novel small molecule inhibitors have been designed and synthesized based on three regional optimizations of the lead compound. The lead compound was identified using structure-based virtual screening in conjunction with surface plasmon resonance (SPR)-based binding assays.

Molecular Structure Analysis

The molecular structure of “2-Amino-N-(1H-indol-3-ylmethyl)propanamide” can be represented by the SMILES string NC(C(N)=O)CC1=CNC2=C1C=CC=C2.

Physical And Chemical Properties Analysis

“2-Amino-N-(1H-indol-3-ylmethyl)propanamide” is a solid compound. It has an empirical formula of C11H13N3O and a molecular weight of 203.24.

Scientific Research Applications

I have conducted multiple searches to gather information on the scientific research applications of “2-amino-N-[(1H-indol-3-yl)methyl]propanamide”, also known as “2-Amino-N-(1H-indol-3-ylmethyl)propanamide”. However, the available information does not provide a comprehensive analysis of six to eight unique applications with detailed sections and clear headings as you requested.

.

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements include H301. Precautionary statements include P264, P270, P301 + P310, P405, and P501.

Future Directions

The compound and its derivatives could be further explored for their potential as inhibitors of Falcipain-2. This could be a promising direction for the development of new treatments for malaria.

Mechanism of Action

Target of Action

Indole derivatives, to which this compound belongs, have been found to bind with high affinity to multiple receptors . These compounds have shown diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives have been found to interact with their targets in various ways, leading to a range of biological effects . For instance, some indole derivatives have been reported to inhibit polymerization of tubulin, a protein that forms microtubules, which are essential for cell division .

Biochemical Pathways

Indole derivatives have been found to affect various biochemical pathways, leading to a range of downstream effects . For example, some indole derivatives have been reported to inhibit the polymerization of tubulin, affecting cell division .

Pharmacokinetics

The compound’s molecular weight (20324 g/mol) and its solubility in organic solvents such as ethanol, methanol, and acetone suggest that it may have good bioavailability .

Result of Action

Some indole derivatives have been reported to induce cell apoptosis in a dose-dependent manner, arrest cells in the g2/m phase of the cell cycle, and inhibit the polymerization of tubulin .

Action Environment

The compound’s stability and resistance to oxidation and hydrolysis suggest that it may be relatively unaffected by environmental conditions.